Cas no 58859-46-4 (ethyl 4-aminopiperidine-1-carboxylate)

• Product Name: ethyl 4-aminopiperidine-1-carboxylate
• CAS No: 58859-46-4
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• MDL: MFCD00006484
• CID: 57333
• PubChem ID: 100867
• Update Time: 2025-06-12

ethyl 4-aminopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminopiperidine-1-carboxylate
• 4-Amino-1-carbethoxypiperidine
• 4-Amino-1-(ethoxycarbonyl)piperidine
• 4-Amino-1-piperidinecarboxylic acid ethyl ester
• Ethyl 4-Amino-1-piperidinecarboxylate
• N-Carbethoxy-4-Amino Piperidine
• 1-Carbethoxy-4-aminopiperidine
• 1-Piperidinecarboxylic acid, 4-amino-, ethyl ester
• ethyl 4-aminopiperidinecarboxylate
• GQQQULCEHJQUJT-UHFFFAOYSA-N
• 54815SRP4Z
• ethyl-4-amino-1-piperidine carboxylate
• 4-aminopiperidine-1-carboxylic acid ethyl ester
• ethyl-4-aminopiperidin-1-carboxylat
• Ethyl 4-amino-1-piperidinecarboxylate, 96%
• AS-63097
• 4-amino-1-piperidinecarboxylic acid, ethyl ester
• ethyl 4-anino-piperidinecarboxylate
• EINECS 261-472-3
• DTXSID80207570
• F2190-0520
• 58859-46-4
• SCHEMBL382565
• ethyl 4-amino-piperidine-1-carboxylate
• UNII-54815SRP4Z
• ethyl-4-amino-1-piperidinecarboxylate
• Ethyl-4-amino-1-piperidine-carboxylate
• 4-amino-1-piperidine carboxylic acid ethyl ester
• ethyl 4-aminopiperdinecarboxylate
• CS-0001968
• 4-Amino-1-piperidinecarboxylicacid ethyl ester
• ethyl4-amino-1-piperidine carboxylate
• 4-amino-piperidine-1-carboxylic acid ethyl ester
• 1-(ethoxycarbonyl)-4-aminopiperidine
• SY012564
• BB 0254613
• NS00087997
• ethyl 4-amino-1-piperidine carboxylate
• AKOS000121456
• AC-23899
• EN300-21219
• ethyl 4-amino-piperidinecarboxylate
• MFCD00006484
• SB41087
• A832042
• N-Carbethoxy-4-amino-piperidone
• ethyl-4-amino- 1-piperidine carboxylate
• ethyl-4-amino-piperidine carboxylate
• FT-0617585
• Q27261186
• InChI=1/C8H16N2O2/c1-2-12-8(11)10-5-3-7(9)4-6-10/h7H,2-6,9H2,1H
• DB-014800
• DTXCID30130061
• A1595
• ALBB-005996
• STK503658
• ethyl 4-aminopiperidine-1-carboxylate

• MDL： MFCD00006484
• Inchi： 1S/C8H16N2O2/c1-2-12-8(11)10-5-3-7(9)4-6-10/h7H,2-6,9H2,1H3
• InChI Key： GQQQULCEHJQUJT-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)N)=O
• BRN： 388597

Computed Properties

• Exact Mass: 172.12100
• Monoisotopic Mass: 172.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1

Experimental Properties

• Color/Form: Colorless or grayish yellow liquid
• Density: 1.004 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 118-120 ºC (5 mmHg)
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• Refractive Index: n20/D 1.483(lit.)
• Water Partition Coefficient: >500 g/L (20 ºC)
• PSA: 55.56000
• LogP: 1.20420
• Sensitiveness: Air Sensitive

ethyl 4-aminopiperidine-1-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：2-10
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/38
• Safety Term：S26;S36
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl 4-aminopiperidine-1-carboxylate

Research Brief on Ethyl 4-Aminopiperidine-1-Carboxylate (CAS: 58859-46-4) in Chemical and Biomedical Applications

Ethyl 4-aminopiperidine-1-carboxylate (CAS: 58859-46-4) is a piperidine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders, infectious diseases, and cancer. Recent studies have highlighted its role in the development of novel kinase inhibitors, antimicrobial agents, and modulators of neurotransmitter systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of ethyl 4-aminopiperidine-1-carboxylate as a building block for the synthesis of potent and selective JAK3 inhibitors. The researchers utilized this compound to introduce critical structural modifications that enhanced binding affinity while reducing off-target effects. Molecular docking studies revealed that the 4-aminopiperidine moiety contributed significantly to the stabilization of the inhibitor-enzyme complex, particularly through hydrogen bonding interactions with key residues in the JAK3 active site.

In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) the development of novel quinolone derivatives incorporating ethyl 4-aminopiperidine-1-carboxylate. These compounds exhibited remarkable activity against drug-resistant strains of Mycobacterium tuberculosis, with minimum inhibitory concentrations (MICs) in the low micromolar range. The study emphasized the importance of the carbamate group in improving membrane permeability while maintaining target specificity.

Recent advancements in synthetic methodologies have also focused on ethyl 4-aminopiperidine-1-carboxylate. A Nature Protocols publication (2023) described an efficient, scalable synthesis route using continuous flow chemistry, achieving yields of over 85% with excellent purity. This development addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

The compound's potential in CNS drug development was further highlighted in a 2024 Neuropsychopharmacology study, where it served as a precursor for sigma-1 receptor ligands. These ligands demonstrated neuroprotective effects in animal models of Parkinson's disease, suggesting promising therapeutic applications. The research team noted that the ethyl carbamate group played a crucial role in optimizing blood-brain barrier penetration while maintaining metabolic stability.

Ongoing clinical trials (as of Q2 2024) include several drug candidates derived from ethyl 4-aminopiperidine-1-carboxylate, particularly in oncology and neurology indications. Early-phase results from these trials suggest favorable safety profiles and preliminary efficacy signals, though comprehensive data analysis is still pending. The compound's versatility continues to make it a valuable scaffold in modern drug discovery efforts across multiple therapeutic areas.